Cas no 53445-99-1 (3,5-Pyrazolidinedione, 4-ethyl-1,4-dimethyl-)

• Product name: 3,5-Pyrazolidinedione, 4-ethyl-1,4-dimethyl-
• CAS No: 53445-99-1
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 938529
• PubChem ID: 45121450

3,5-Pyrazolidinedione, 4-ethyl-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione, 4-ethyl-1,4-dimethyl-
• 4-Ethyl-1,4-dimethyl-3,5-pyrazolidinedione
• DB-253186
• 53445-99-1
• 4-Ethyl-1,4-dimethylpyrazolidine-3,5-dione

• Inchi： InChI=1S/C7H12N2O2/c1-4-7(2)5(10)8-9(3)6(7)11/h4H2,1-3H3,(H,8,10)
• InChI Key： WUNSCXYZNHREPF-UHFFFAOYSA-N
• SMILES： CCC1(C(=O)NN(C1=O)C)C

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Pyrazolidines Pyrazolidinones